Cas no 2227811-39-2 ((2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine)

• Product Name: (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine
• CAS No: 2227811-39-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6609803
• PubChem ID: 165605171
• Update Time: 2025-07-22

(2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine
• EN300-1727832
• 2227811-39-2

• Inchi： 1S/C8H15N3/c1-7(9)3-4-8-5-6-11(2)10-8/h5-7H,3-4,9H2,1-2H3/t7-/m1/s1
• InChI Key： TXNWXUXXTSDHGK-SSDOTTSWSA-N
• SMILES： N[C@H](C)CCC1C=CN(C)N=1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine

Chemical Profile of (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine (CAS No. 2227811-39-2)

(2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227811-39-2, belongs to a class of molecules that incorporate a pyrazole moiety, which is well-documented for its role in various pharmacological applications.

The molecular structure of (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine features a chiral center at the 2-position of the butanamine backbone, making it an enantiomer with distinct stereochemical properties. This chirality is crucial in medicinal chemistry, as it can profoundly influence the compound's interaction with biological targets and its overall pharmacological profile. The presence of the pyrazole ring, specifically the 1-methyl-substituted pyrazol-3-yl group, adds another layer of complexity, contributing to the compound's potential binding affinity and specificity.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing pyrazole derivatives, due to their versatility and efficacy in drug discovery. Pyrazole-based molecules have been explored for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific configuration of (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The combination of the pyrazole scaffold with the amine functional group creates a framework that can be modified to enhance pharmacokinetic and pharmacodynamic properties. Researchers have been particularly interested in how modifications at the chiral center and the pyrazole ring can influence biological activity. For instance, studies have shown that subtle changes in these regions can lead to significant differences in receptor binding affinity and metabolic stability.

The synthesis of (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the compound's biological activity is not compromised by the presence of racemic impurities. The success of these synthetic approaches underscores the growing sophistication of modern organic synthesis in producing complex pharmaceutical intermediates.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict binding modes, identify key interaction points, and optimize molecular structure for improved efficacy. Such computational tools are indispensable in modern drug discovery pipelines, allowing for rapid screening and design of novel molecules.

In vitro studies have begun to uncover the potential biological activities of (2R)-4-(1-methyl-1H-pyrazol-3-yl)butan-2-amine. Preliminary data suggest that this compound exhibits promising effects on certain enzymes and receptors relevant to inflammation and cancer. For example, it has shown inhibitory activity against enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory pathways. Additionally, its interaction with specific receptors has been explored for potential anticancer applications.

The chiral nature of this compound also opens up avenues for studying enantioselective drug action. Different enantiomers can exhibit distinct pharmacological profiles, even when they share the same molecular formula. This concept is particularly important in clinical settings where enantiomeric excess can significantly impact therapeutic outcomes. Ongoing research aims to determine whether one enantiomer of (2R)-4-(1-methyl-1H-pyrazol-3-ybunan-butane-diamine) is more active or has fewer side effects compared to its counterpart.

The development of new synthetic routes has been a focal point for chemists working with this compound. Efficient synthetic strategies not only reduce production costs but also allow for greater flexibility in modifying the molecular structure. Recent reports highlight innovative catalytic systems and green chemistry principles that have been successfully applied to synthesize analogs of (2R)-4-(1-methyl-butan-diamine). These advancements align with broader efforts to make drug discovery processes more sustainable and environmentally friendly.

The future prospects for (2R)-4-(b-butane-diamine) are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential use in treating neurological disorders, where modulation of neurotransmitter systems could be beneficial. Additionally, its role in developing antiviral agents is being investigated due to its structural similarity to known bioactive compounds.

In conclusion, (b-butane-diamine) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications and synthetic methodologies for this compound, its importance in drug discovery is likely to grow further.